Cas no 144912-84-5 (tert-butyl N-(3-amino-2-hydroxypropyl)carbamate)

• Product Name: tert-butyl N-(3-amino-2-hydroxypropyl)carbamate
• CAS No: 144912-84-5
• MF: C₈H₁₈N₂O₃
• MW: 190.240122318268
• MDL: MFCD04118107
• CID: 102018
• PubChem ID: 10511887
• Update Time: 2025-10-31

tert-butyl N-(3-amino-2-hydroxypropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-(3-amino-2-hydroxypropyl)-, 1,1-dimethylethyl ester
• Carbamic acid, (3-amino-2-hydroxypropyl)-, 1,1-dimethylethyl ester (9CI)
• N-BOC-1,3-DIAMINO-2-PROPANOL
• TERT-BUTYL 3-AMINO-2-HYDROXYPROPYLCARBAMATE
• tert-butyl N-(3-amino-2-hydroxypropyl)carbamate
• tert-butyl (3-amino-2-hydroxypropyl)carbamate
• (S)-tert-Butyl (3-amino-2-hydroxypropyl)carbamate
• Carbamic acid, (3-amino-2-hydroxypropyl)-, 1,1-dimethylethyl ester
• LZNOKWJGNPKUSE-UHFFFAOYSA-N
• AK316691
• t-Butyl (3
• SY206297
• CS-0037654
• SB45549
• W16811
• SCHEMBL856286
• DTXSID30441023
• AS-72350
• (3-amino-2-hydroxypropyl)carbamic acid tert-butyl ester
• 144912-84-5
• tert-butyl(3-amino-2-hydroxypropyl)carbamate
• EN300-227504
• AKOS006292676
• ZB0520
• tert-butyl-(3-amino-2-hydroxypropyl)carbamate
• (3-amino-2-hydroxypropyl)carbamic acid 1,1-dimethylethyl ester
• t-Butyl (3-amino-2-hydroxypropyl)carbamate
• Carbamic acid, N-(3-amino-2-hydroxypropyl)-, 1,1-dimethylethyl ester
• MFCD04118107
• 3-(Boc-amino)-1-amino-2-propanol
• DB-352892
• (S)-tert-Butyl(3-amino-2-hydroxypropyl)carbamate

• MDL： MFCD04118107
• Inchi： 1S/C8H18N2O3/c1-8(2,3)13-7(12)10-5-6(11)4-9/h6,11H,4-5,9H2,1-3H3,(H,10,12)
• InChI Key： LZNOKWJGNPKUSE-UHFFFAOYSA-N
• SMILES： O(C(NCC(CN)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 190.13184
• Monoisotopic Mass: 190.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.6
• XLogP3: -0.6

Experimental Properties

• PSA: 84.58

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl N-(3-amino-2-hydroxypropyl)carbamate

Introduction to Tert-butyl N-(3-amino-2-hydroxypropyl)carbamate (CAS No. 144912-84-5)

Tert-butyl N-(3-amino-2-hydroxypropyl)carbamate, identified by its Chemical Abstracts Service (CAS) number 144912-84-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development, agrochemicals, and material science. The unique structural features of Tert-butyl N-(3-amino-2-hydroxypropyl)carbamate, particularly its tertiary butyl group and the presence of both amino and hydroxyl functional groups, make it a compound of considerable interest for synthetic chemists and biologists.

The chemical structure of Tert-butyl N-(3-amino-2-hydroxypropyl)carbamate consists of a carbamate moiety linked to a 3-amino-2-hydroxypropyl chain. The tertiary butyl group enhances the compound's stability and reactivity, making it a valuable intermediate in organic synthesis. The amino group provides a site for further functionalization, while the hydroxyl group contributes to hydrogen bonding capabilities, which are crucial for interactions with biological targets. These structural attributes have positioned Tert-butyl N-(3-amino-2-hydroxypropyl)carbamate as a key building block in the development of novel therapeutic agents.

In recent years, there has been growing interest in the application of carbamates in medicinal chemistry due to their broad spectrum of biological activities. Tert-butyl N-(3-amino-2-hydroxypropyl)carbamate has been explored in various research settings for its potential as an intermediate in the synthesis of bioactive molecules. For instance, its ability to undergo selective reactions with nucleophiles has made it useful in the construction of complex drug scaffolds. Additionally, the compound's stability under various reaction conditions has made it a preferred choice for multi-step synthetic pathways.

One of the most compelling aspects of Tert-butyl N-(3-amino-2-hydroxypropyl)carbamate is its role in the development of targeted therapies. Researchers have leveraged its structural flexibility to design molecules that interact specifically with biological targets such as enzymes and receptors. This has led to several promising candidates for treating a variety of diseases, including cancer and inflammatory disorders. The compound's ability to modulate enzyme activity has been particularly intriguing, as it opens up possibilities for developing novel enzyme inhibitors.

The synthesis of Tert-butyl N-(3-amino-2-hydroxypropyl)carbamate is another area where this compound has shown great promise. The synthesis typically involves the reaction of tert-butanol with phosgene or its derivatives to form tert-butyl carbamate, which is then further functionalized to introduce the 3-amino-2-hydroxypropyl group. Recent advancements in synthetic methodologies have improved the efficiency and scalability of this process, making it more accessible for industrial applications. These advancements have also reduced byproduct formation, leading to cleaner and more sustainable synthetic routes.

The pharmacological properties of Tert-butyl N-(3-amino-2-hydroxypropyl)carbamate have been extensively studied in preclinical models. Initial studies have demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit key inflammatory pathways. Furthermore, its interactions with cellular receptors have been explored for potential applications in neurodegenerative diseases. The compound's ability to cross cell membranes efficiently suggests that it may be suitable for oral administration, which would enhance its therapeutic potential.

In conclusion, Tert-butyl N-(3-amino-2-hydroxypropyl)carbamate (CAS No. 144912-84-5) is a multifaceted compound with significant implications in pharmaceutical research and development. Its unique structural features and versatile reactivity make it an invaluable tool for synthetic chemists and biologists alike. As research continues to uncover new applications for this compound, its role in advancing therapeutic strategies is likely to expand further.